2-Chloro-4-(4-hydroxy-butoxy)-benzonitrile
Description
2-Chloro-4-(4-hydroxy-butoxy)-benzonitrile is a useful research compound. Its molecular formula is C11H12ClNO2 and its molecular weight is 225.67 g/mol. The purity is usually 95%.
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Properties
Molecular Formula |
C11H12ClNO2 |
|---|---|
Molecular Weight |
225.67 g/mol |
IUPAC Name |
2-chloro-4-(4-hydroxybutoxy)benzonitrile |
InChI |
InChI=1S/C11H12ClNO2/c12-11-7-10(4-3-9(11)8-13)15-6-2-1-5-14/h3-4,7,14H,1-2,5-6H2 |
InChI Key |
KUHKDDFDUZJUBM-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C(C=C1OCCCCO)Cl)C#N |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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